N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[3-(4-methylphenyl)sulfanylpropanoylamino]benzamide
• InChI: InChI=1S/C22H22N2O3S/c1-16-8-10-18(11-9-16)28-14-12-21(25)24-20-7-3-2-6-19(20)22(26)23-15-17-5-4-13-27-17/h2-11,13H,12,14-15H2,1H3,(H,23,26)(H,24,25)
• InChI Key: MXRUHKYUHKTZMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide, also known as FMPB, is a chemical compound that has gained attention in scientific research due to its potential pharmaceutical applications. FMPB is a member of the benzamide class of compounds, which are known for their ability to interact with various biological targets and exhibit a range of pharmacological activities. In

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer cell growth. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis, which is programmed cell death. This compound has also been shown to modulate the immune system by inhibiting the production of inflammatory cytokines and promoting the activity of immune cells. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide has several advantages for lab experiments. It is a stable compound that can be synthesized in high yields and purity. This compound is also soluble in a range of solvents, making it suitable for use in various assays. However, this compound has some limitations for lab experiments. It has low aqueous solubility, which can limit its bioavailability in vivo. Furthermore, this compound has not been extensively studied in animal models, which can limit its translational potential.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide. One area of research is to further investigate its anticancer activity and elucidate its mechanism of action. Another area of research is to explore its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, there is a need to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models to better understand its bioavailability and efficacy in vivo. Finally, there is a need to optimize the synthesis of this compound to improve its yield and purity and to develop new analogs with improved pharmacological properties.
Conclusion:
In conclusion, this compound is a promising compound that has potential pharmaceutical applications. Its synthesis method has been optimized to provide high yields and purity, making it suitable for further study. This compound has been shown to exhibit anticancer activity, anti-inflammatory properties, and neuroprotective effects. However, there is a need for further research to elucidate its mechanism of action, investigate its pharmacokinetics and pharmacodynamics, and optimize its synthesis.

Scientific Research Applications

N-(2-furylmethyl)-2-({3-[(4-methylphenyl)thio]propanoyl}amino)benzamide has been studied extensively for its potential pharmacological applications. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been investigated for its anti-inflammatory properties and its ability to modulate the immune system. Furthermore, this compound has been shown to have potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.